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Compound of Interest

Compound Name: Dextrorphan D-tartrate

Cat. No.: B1631158

Get Quote

Abstract & Scope
Dextrorphan (DXO) is the primary active metabolite of dextromethorphan and acts as a potent

N-methyl-D-aspartate (NMDA) receptor antagonist. In research settings, Dextrorphan is

frequently utilized as the D-tartrate salt (CAS: 143-98-6) due to its enhanced stability compared

to the free base. However, the tartrate moiety introduces specific solubility constraints,

particularly regarding hygroscopicity and "crash-out" precipitation upon aqueous dilution.

This guide provides a standardized, field-validated protocol for preparing, storing, and diluting

Dextrorphan D-tartrate (DXT) stock solutions in Dimethyl Sulfoxide (DMSO). It addresses the

critical physicochemical properties necessary to maintain compound integrity during in vitro

assays.

Physicochemical Profile
Before handling, verify the specific form of the compound.[1] The calculations below are based

on the standard 1:1 tartrate salt.
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Parameter Data Notes

Compound Name Dextrorphan D-tartrate
Active metabolite of

Dextromethorphan

CAS Number 143-98-6 Note: Free base is 125-73-5

Molecular Weight 407.46 g/mol 1:1 Salt stoichiometry

Solubility (DMSO) ~20 mg/mL (Max)
Recommended Stock: 10 mM

(~4.07 mg/mL)

Solubility (Aq)
~10 mg/mL (PBS pH 7.[2][3]

[4]2)

pH dependent; risk of

precipitation in high-salt media

Appearance White to off-white solid Crystalline powder

Storage (Solid) -20°C Protect from light; Desiccate

Critical Considerations (The "Why" Behind the
Protocol)
The Hygroscopicity Trap
DMSO is highly hygroscopic; it absorbs atmospheric water rapidly.[5] Dextrorphan tartrate

solubility decreases significantly as the water content in DMSO rises.

Risk: Using "old" DMSO from a loosely capped bottle can lead to invisible micro-precipitates

that alter effective concentration.

Solution: Always use Anhydrous DMSO (≥99.9%, water <0.005%) and minimize air

exposure.

The "Crash-Out" Effect
When diluting a hydrophobic stock into aqueous media (e.g., DMEM or Krebs buffer), local

regions of high concentration form at the injection site, causing the compound to precipitate

before it can disperse.

Solution: Use the "Vortex-Dropwise" technique described in Protocol 2.
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Filter Compatibility
If sterilization is required, do not use Cellulose Acetate (CA) filters, as DMSO degrades them.

Requirement: Use PTFE (Polytetrafluoroethylene) or Nylon syringe filters (0.22 µm).

Protocol 1: Preparation of 10 mM Stock Solution
Target: 10 mM Stock Solution in 1 mL anhydrous DMSO. Yield: Sufficient for ~1000 assays at

10 µM final concentration.

Reagents & Equipment[5][6][7][8]
Dextrorphan D-tartrate (Solid)[5][6][7][8]

Anhydrous DMSO (Sigma-Aldrich or equivalent, stored w/ molecular sieves)

Amber glass vials (Borosilicate) with PTFE-lined caps

Analytical balance (Precision 0.01 mg)

Sonicator bath[5]

Step-by-Step Methodology
Equilibration: Remove the Dextrorphan D-tartrate vial from -20°C storage. Do not open until

it reaches room temperature (approx. 30 mins).

Reason: Opening a cold vial causes condensation to form on the hygroscopic salt, leading

to hydrolysis or weighing errors.

Weighing: Weigh 4.07 mg of Dextrorphan D-tartrate.

Calculation:

.

Solvent Addition: Transfer powder to a sterile amber vial. Add 1.0 mL of Anhydrous DMSO.
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Technique: Wash down the sides of the vial to ensure all powder is submerged.

Dissolution: Vortex vigorously for 30 seconds.

Check: If particulates remain, sonicate in a water bath at ambient temperature for 5

minutes. Avoid heating above 30°C to prevent degradation.

Inspection: Hold the vial up to a light source. The solution must be perfectly clear.

Aliquoting: Dispense into 50–100 µL aliquots in sterile polypropylene microcentrifuge tubes.

Storage: Store at -20°C (stable for 6 months) or -80°C (stable for >1 year). Avoid repeated

freeze-thaw cycles (max 3 cycles).

Visualization: Stock Preparation Workflow
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Caption: Logical workflow for the preparation of Dextrorphan D-tartrate stock, emphasizing

moisture control.

Protocol 2: Aqueous Dilution (The "Sandwich"
Method)
Objective: Dilute 10 mM DMSO stock to 10 µM working solution (1:1000 dilution) in cell culture

media without precipitation.

Preparation: Pre-warm the culture media (e.g., DMEM) to 37°C.

Intermediate Step (Optional but Recommended):

Prepare a 10x intermediate by diluting stock 1:100 into PBS or Media.

Note: If the 1:100 dilution precipitates, perform the dilution directly into the final volume

using the step below.

Direct Dilution Technique:

Place the culture media in a vortexing tube.

Set vortex to medium speed.

While vortexing, inject the DMSO stock dropwise directly into the center of the vortex

cone.

Why: This rapidly disperses the DMSO, preventing local concentrations from exceeding

the solubility limit (the "crash-out" zone).

Final DMSO Concentration: Ensure final DMSO is

to avoid solvent toxicity in sensitive neuronal cultures.

Troubleshooting Guide
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Observation Probable Cause Corrective Action

Cloudy Stock Water contamination in DMSO
Discard.[9] Re-make using

fresh anhydrous DMSO.

Precipitate on Thawing Low solubility at cold temp
Warm to 37°C for 5 mins,

vortex, then sonicate.

Precipitate in Media "Shock" dilution
Use the "Vortex-Dropwise"

method (Protocol 2).

Yellowing of Stock Oxidation / Light degradation
Discard. Store future stocks in

amber vials/darkness.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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